1-Methylamino-2,2,6,6-tetramethylpiperidine
Description
1-Methylamino-2,2,6,6-tetramethylpiperidine is a derivative of 2,2,6,6-Tetramethylpiperidine (TMP), which is an organic compound of the amine class . TMP is a colorless liquid and has a “fishy”, amine-like odor . This amine is used in chemistry as a hindered base .
Synthesis Analysis
Many routes for the synthesis of TMP have been reported . One method starts with a conjugate addition reaction of ammonia to phorone. The intermediate triacetone amine is then reduced in a Wolff-Kishner reaction .Molecular Structure Analysis
The molecular formula of 1-Methylamino-2,2,6,6-tetramethylpiperidine is C10H22N2 . It is a derivative of TMP, which has the molecular formula C9H19N .Chemical Reactions Analysis
TMP can be used as a reactant to synthesize allylated tertiary amines via allylic amination of allylic chlorides . It can also be used to generate hydroxylamines via oxidation in the presence of oxone as an oxidant .Physical And Chemical Properties Analysis
TMP is a clear liquid with a density of 0.83 g/mL at 25 °C . It has a melting point of -59 °C and a boiling point of 152 °C . Its refractive index is 1.445 .Safety And Hazards
Future Directions
As a versatile chemical, TMP has various applications in the field of chemistry. It is used to prepare metallo-amide bases and selective generation of silylketene acetals . It is also used in the synthesis of allylated tertiary amines, hydroxylamines, and sulfenamide compounds . Future research may explore more applications of this compound in different fields.
properties
CAS RN |
48122-13-0 |
|---|---|
Product Name |
1-Methylamino-2,2,6,6-tetramethylpiperidine |
Molecular Formula |
C10H22N2 |
Molecular Weight |
170.3 g/mol |
IUPAC Name |
N,2,2,6,6-pentamethylpiperidin-1-amine |
InChI |
InChI=1S/C10H22N2/c1-9(2)7-6-8-10(3,4)12(9)11-5/h11H,6-8H2,1-5H3 |
InChI Key |
SQSZJFNQVXYHJO-UHFFFAOYSA-N |
SMILES |
CC1(CCCC(N1NC)(C)C)C |
Canonical SMILES |
CC1(CCCC(N1NC)(C)C)C |
Other CAS RN |
48122-13-0 |
Origin of Product |
United States |
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![3-[2-(Benzyloxy)phenyl]propanoic acid](/img/structure/B3190818.png)
